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Compound of Interest

Compound Name: 3-Fluorobenzophenone

Cat. No.: B1362326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Fluorobenzophenone, a fluorinated aromatic ketone of interest in various research and

development applications. This document summarizes key quantitative data, outlines detailed

experimental protocols for property determination, and includes a visual workflow for melting

point analysis.

Core Physical Properties
3-Fluorobenzophenone is a solid organic compound with the molecular formula C₁₃H₉FO.[1]

[2] Its chemical structure features a benzoyl group attached to a fluorinated phenyl ring. The

physical characteristics of this compound are crucial for its handling, application, and

integration into synthetic and formulation processes.

Quantitative Data Summary
The table below summarizes the key physical properties of 3-Fluorobenzophenone. It is

important to note that while the melting point and molecular characteristics are well-

documented for the 3-fluoro isomer, specific experimental data for its boiling point and density

are not readily available in the reviewed literature. For comparative purposes, the boiling point

and density of the parent compound, benzophenone, are provided as a reference.
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Property Value Reference

Molecular Formula C₁₃H₉FO [1][2]

Molecular Weight 200.21 g/mol [1][2][3]

CAS Number 345-69-7 [1][2]

Melting Point 48-52 °C [3]

Boiling Point Data not available

Reference: Benzophenone 305.4 °C at 760 mmHg [4][5]

Density Data not available

Reference: Benzophenone 1.11 g/cm³ [5]

Solubility
Soluble in water and alcohols;

Insoluble in ethers.[2]
[2]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental methodologies for key physical properties

of solid organic compounds like 3-Fluorobenzophenone.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique for this determination.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 3-Fluorobenzophenone is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or an integrated digital temperature sensor.
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Heating: The sample is heated at a controlled rate. An initial rapid heating can be employed

to determine an approximate melting range, followed by a slower, more precise

measurement (1-2 °C per minute) in the vicinity of the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The range between these two temperatures

constitutes the melting point range.

Boiling Point Determination (Distillation Method -
Reference)
While the boiling point of 3-Fluorobenzophenone is not readily available, the following

distillation method is a standard procedure for determining the boiling point of non-volatile

organic compounds.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb should be

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor.

Sample Introduction: A sample of the compound is placed in the distillation flask along with

boiling chips to ensure smooth boiling.

Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and comes

into contact with the thermometer bulb.

Equilibrium and Measurement: The temperature is recorded when the vapor temperature

stabilizes, and there is a consistent condensation of the liquid in the condenser. This stable

temperature is the boiling point of the substance at the given atmospheric pressure.

Density Determination (Liquid Displacement Method -
Reference)
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For a solid that is insoluble in a liquid of known density, the liquid displacement method can be

used to determine its density.

Methodology:

Mass Measurement: The mass of a sample of 3-Fluorobenzophenone is accurately

measured using an analytical balance.

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

compound is insoluble (e.g., water, if applicable, or a non-reactive organic solvent), and the

initial volume is recorded.

Displacement: The weighed solid sample is carefully submerged in the liquid in the

graduated cylinder.

Final Volume Measurement: The new volume of the liquid is recorded. The difference

between the final and initial volumes represents the volume of the solid sample.

Calculation: The density is calculated by dividing the mass of the sample by its determined

volume.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound in a specific solvent.

Methodology:

Sample Preparation: An excess amount of 3-Fluorobenzophenone is added to a known

volume of the desired solvent in a sealed vial or flask.

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature

for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached between

the undissolved solid and the solution.

Phase Separation: The solution is allowed to stand undisturbed at the same constant

temperature to allow the excess solid to settle.
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Sampling and Analysis: A sample of the supernatant is carefully withdrawn, filtered to remove

any undissolved particles, and then its concentration is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

Calculation: The solubility is expressed as the concentration of the saturated solution (e.g., in

g/100 mL or mol/L).

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the melting point of

3-Fluorobenzophenone using the capillary method.

Sample Preparation Measurement Result

Start Powder the Sample Pack Capillary Tube Place in Apparatus Heat Sample Observe Melting Record Temperatures Melting Point Range End
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Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Fluorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362326#3-fluorobenzophenone-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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